Cas no 1876652-01-5 ({1-[5-(Trifluoromethyl)pyridin-2-yl]cyclobutyl}methanamine)

• Product Name: {1-[5-(Trifluoromethyl)pyridin-2-yl]cyclobutyl}methanamine
• CAS No: 1876652-01-5
• MF: C₁₁H₁₃F₃N₂
• MW: 230.229532957077
• CID: 5766103
• PubChem ID: 115009127
• Update Time: 2025-10-30

{1-[5-(Trifluoromethyl)pyridin-2-yl]cyclobutyl}methanamine Chemical and Physical Properties

Names and Identifiers

• 1876652-01-5
• EN300-1929605
• {1-[5-(trifluoromethyl)pyridin-2-yl]cyclobutyl}methanamine
• {1-[5-(Trifluoromethyl)pyridin-2-yl]cyclobutyl}methanamine

• Inchi： 1S/C11H13F3N2/c12-11(13,14)8-2-3-9(16-6-8)10(7-15)4-1-5-10/h2-3,6H,1,4-5,7,15H2
• InChI Key： NSYYKWOZLYVZEU-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)C1(CN)CCC1)(F)F

Computed Properties

• Exact Mass: 230.10308291g/mol
• Monoisotopic Mass: 230.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Additional information on {1-[5-(Trifluoromethyl)pyridin-2-yl]cyclobutyl}methanamine

Chemical Profile of {1-[5-(Trifluoromethyl)pyridin-2-yl]cyclobutyl}methanamine (CAS No. 1876652-01-5)

{1-[5-(Trifluoromethyl)pyridin-2-yl]cyclobutyl}methanamine, identified by its CAS number 1876652-01-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutyl moiety linked to a pyridine ring, which is further substituted with a trifluoromethyl group. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The presence of the trifluoromethyl group in the pyridine ring is particularly noteworthy, as this functional group is known to enhance the metabolic stability and binding affinity of small molecule drugs. In recent years, there has been a surge in the investigation of trifluoromethyl-containing compounds due to their demonstrated efficacy in various therapeutic areas, including oncology, anti-inflammatory, and antiviral applications. The cyclobutyl backbone contributes to the rigidity of the molecule, which can be advantageous in terms of optimizing interactions with biological targets such as enzymes and receptors.

Recent studies have highlighted the potential of heterocyclic compounds like {1-[5-(Trifluoromethyl)pyridin-2-yl]cyclobutyl}methanamine as scaffolds for novel drug candidates. The pyridine ring, being a common pharmacophore, facilitates interactions with biological systems through hydrogen bonding and hydrophobic effects. The combination of these structural elements suggests that this compound may exhibit desirable pharmacokinetic properties, including improved solubility and bioavailability.

In the realm of medicinal chemistry, the synthesis and characterization of such complex molecules are critical steps toward understanding their biological activity. Advances in synthetic methodologies have enabled the efficient preparation of intricate structures like {1-[5-(Trifluoromethyl)pyridin-2-yl]cyclobutyl}methanamine, allowing researchers to explore its potential applications in greater detail. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the desired framework while maintaining high selectivity and yield.

The trifluoromethyl group is particularly interesting from a chemical perspective, as it can influence both the electronic properties and steric environment of the molecule. This modification often enhances lipophilicity, which is a key factor in drug design for achieving optimal membrane penetration. Additionally, trifluoromethyl groups are known to increase metabolic stability by resisting oxidation processes that typically occur in biological systems.

Current research endeavors are focused on evaluating the pharmacological profile of {1-[5-(Trifluoromethyl)pyridin-2-yl]cyclobutyl}methanamine through in vitro and in vivo studies. Preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to human health conditions. Such findings are crucial for guiding further optimization efforts aimed at enhancing its therapeutic potential.

The cyclobutyl ring introduces a unique three-dimensional arrangement that can be exploited to improve binding affinity and selectivity. By modulating the size and shape of the molecule, researchers can fine-tune its interactions with biological targets. This level of structural control is essential for developing drugs that are both effective and minimally toxic.

From an industrial perspective, the synthesis of {1-[5-(Trifluoromethyl)pyridin-2-yl]cyclobutyl}methanamine on an industrial scale presents challenges that require innovative solutions. Process chemists are continually refining synthetic routes to improve efficiency while maintaining cost-effectiveness. Such advancements are vital for translating laboratory discoveries into commercially viable pharmaceutical products.

The integration of computational chemistry tools has significantly accelerated the drug discovery process. Molecular modeling techniques allow researchers to predict how {1-[5-(Trifluoromethyl)pyridin-2-yl]cyclobutyl}methanamine will interact with biological targets before conducting expensive experimental trials. This approach not only saves time but also reduces resource consumption by prioritizing promising candidates based on theoretical data.

In conclusion, {1-[5-(Trifluoromethyl)pyridin-2-yl]cyclobutyl}methanamine represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and rigid framework positions it as a valuable asset in ongoing pharmaceutical research efforts aimed at addressing unmet medical needs.